Meso-dihydroguaiaretic acid
Meso-dihydroguaiaretic acid
Meso-dihydroguaiaretic acid is a lignan that is 2,3-dimethylbutane substituted by 2-methoxyphenol groups at positions 1 and 4 respectively. It has been isolated from the bark of Machilus robusta. It has a role as a plant metabolite. It is a lignan and a member of guaiacols.
Brand Name:
Vulcanchem
CAS No.:
66322-34-7
VCID:
VC0198071
InChI:
InChI=1S/C20H26O4/c1-13(9-15-5-7-17(21)19(11-15)23-3)14(2)10-16-6-8-18(22)20(12-16)24-4/h5-8,11-14,21-22H,9-10H2,1-4H3/t13-,14+
SMILES:
CC(CC1=CC(=C(C=C1)O)OC)C(C)CC2=CC(=C(C=C2)O)OC
Molecular Formula:
C20H26O4
Molecular Weight:
330.4 g/mol
Meso-dihydroguaiaretic acid
CAS No.: 66322-34-7
Reference Standards
VCID: VC0198071
Molecular Formula: C20H26O4
Molecular Weight: 330.4 g/mol
| CAS No. | 66322-34-7 |
|---|---|
| Product Name | Meso-dihydroguaiaretic acid |
| Molecular Formula | C20H26O4 |
| Molecular Weight | 330.4 g/mol |
| IUPAC Name | 4-[(2S,3R)-4-(4-hydroxy-3-methoxyphenyl)-2,3-dimethylbutyl]-2-methoxyphenol |
| Standard InChI | InChI=1S/C20H26O4/c1-13(9-15-5-7-17(21)19(11-15)23-3)14(2)10-16-6-8-18(22)20(12-16)24-4/h5-8,11-14,21-22H,9-10H2,1-4H3/t13-,14+ |
| Standard InChIKey | ADFOLUXMYYCTRR-OKILXGFUSA-N |
| Isomeric SMILES | C[C@H](CC1=CC(=C(C=C1)O)OC)[C@@H](C)CC2=CC(=C(C=C2)O)OC |
| SMILES | CC(CC1=CC(=C(C=C1)O)OC)C(C)CC2=CC(=C(C=C2)O)OC |
| Canonical SMILES | CC(CC1=CC(=C(C=C1)O)OC)C(C)CC2=CC(=C(C=C2)O)OC |
| Appearance | Powder |
| Description | Meso-dihydroguaiaretic acid is a lignan that is 2,3-dimethylbutane substituted by 2-methoxyphenol groups at positions 1 and 4 respectively. It has been isolated from the bark of Machilus robusta. It has a role as a plant metabolite. It is a lignan and a member of guaiacols. |
| Synonyms | dihydroguaiaretic acid dihydroguaiaretic acid, (R*,S*)-isomer meso-dihydroguaiaretic acid |
| PubChem Compound | 476856 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume